Cas no 1807022-15-6 (5-Bromo-6-nitropicolinonitrile)

• Product Name: 5-Bromo-6-nitropicolinonitrile
• CAS No: 1807022-15-6
• MF: C₆H₂BrN₃O₂
• MW: 228.002979755402
• CID: 4803266
• Update Time: 2025-05-25

5-Bromo-6-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-nitropicolinonitrile

• Inchi： 1S/C6H2BrN3O2/c7-5-2-1-4(3-8)9-6(5)10(11)12/h1-2H
• InChI Key： MJNMYEIDFLMXNW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)N=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 5-Bromo-6-nitropicolinonitrile

Comprehensive Overview of 5-Bromo-6-nitropicolinonitrile (CAS No. 1807022-15-6): Properties, Applications, and Industry Insights

5-Bromo-6-nitropicolinonitrile (CAS No. 1807022-15-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropicolinonitrile derivative serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its molecular formula, C₆H₂BrN₃O₂, highlights the presence of bromine and nitro functional groups, which are critical for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for halogenated nitrile compounds like 5-Bromo-6-nitropicolinonitrile has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis methods for nitropicolinonitrile derivatives" or "5-Bromo-6-nitropicolinonitrile suppliers," reflecting its commercial and academic relevance. The compound’s ability to act as a building block for kinase inhibitors and antimicrobial agents aligns with current trends in precision medicine and antibiotic development.

From a chemical perspective, 5-Bromo-6-nitropicolinonitrile exhibits notable stability under ambient conditions, making it suitable for multistep synthetic routes. Its electron-withdrawing nitro group enhances reactivity in Pd-catalyzed reactions, a topic frequently explored in peer-reviewed journals. Industry professionals often inquire about "scalable production of brominated picolinonitriles" or "safety data sheets for CAS 1807022-15-6," underscoring the need for detailed technical documentation.

The compound’s role in crop protection chemicals is another area of interest, as agrochemical companies seek novel nitrile-based fungicides. Environmental concerns have also led to searches for "biodegradable nitrile intermediates," though 5-Bromo-6-nitropicolinonitrile is primarily valued for its efficacy in target-specific formulations. Analytical techniques such as HPLC purity testing and NMR characterization are essential for quality control, as highlighted in recent patents.

Emerging applications in electronic materials, particularly for organic semiconductors, further expand the utility of this compound. With the rise of green chemistry initiatives, researchers are investigating solvent-free synthesis routes for nitropicolinonitrile scaffolds. This aligns with Google Trends data showing increased queries for "sustainable heterocyclic synthesis" and "brominated nitriles in OLEDs."

In summary, 5-Bromo-6-nitropicolinonitrile (CAS No. 1807022-15-6) represents a critical tool for modern chemical innovation. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures its continued prominence in scientific literature and industrial workflows. Future studies may explore its potential in catalysis or polymeric materials, addressing broader market needs.